Cas no 2227710-76-9 (Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)- )

• Product Name: Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-
• CAS No: 2227710-76-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5561531
• Update Time: 2025-05-21

Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl (1R,2S)-2-aminocyclobutanecarboxylate (ACI)
• Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-

• Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)6-4-5-7(6)10/h6-7H,4-5,10H2,1-3H3/t6-,7+/m1/s1
• InChI Key： HLLDWEJTRPALIC-RQJHMYQMSA-N
• SMILES： C([C@@H]1CC[C@@H]1N)(=O)OC(C)(C)C

Additional information on Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-

Introduction to Cyclobutanecarboxylic Acid, 2-Amino-, 1,1-Dimethylethyl Ester, (1R,2S)-

Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)- is a compound with the CAS number No. 22277-10-76-9. This compound is a derivative of cyclobutanecarboxylic acid and is characterized by its unique stereochemistry and functional groups. The cyclobutane ring structure contributes to its stability and reactivity in various chemical reactions.

The amino group (-NH₂) attached to the second carbon of the cyclobutane ring plays a significant role in its chemical properties. This functional group allows for potential applications in peptide synthesis and other bio-related fields. The ester group (-O-CO-O-) derived from 1,1-dimethylethyl alcohol adds to the compound's versatility in organic synthesis.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like this one. The specific stereochemistry of this compound ((1R,2S)-) has been shown to influence its interaction with biological systems. Researchers have explored its potential as a building block in drug discovery programs targeting specific enzymes and receptors.

In terms of synthesis, this compound can be prepared through a variety of methods including ring-closing metathesis and enzymatic catalysis. The use of ring-closing metathesis has been particularly effective in constructing the cyclobutane ring with high stereoselectivity. This method not only ensures the correct stereochemistry but also provides a scalable route for industrial production.

Applications of Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester are diverse and include its use as an intermediate in pharmaceuticals and agrochemicals. Its ability to form stable amide bonds makes it valuable in peptide synthesis where stereocontrol is critical for activity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with greater accuracy. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns.

In conclusion, Cyclobutanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester is a versatile compound with promising applications across multiple fields. Its unique structure and stereochemistry make it an important tool in modern organic synthesis and drug discovery.